Cas no 15846-07-8 (Isoxazolo[5,4-d]pyrimidin-4-amine,3-phenyl-)

• Product Name: Isoxazolo[5,4-d]pyrimidin-4-amine,3-phenyl-
• CAS No: 15846-07-8
• MF: C₁₁H₈N₄O
• MW: 212.207421302795
• CID: 201134
• PubChem ID: 252889
• Update Time: 2025-04-19

Isoxazolo[5,4-d]pyrimidin-4-amine,3-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazolo[5,4-d]pyrimidin-4-amine,3-phenyl-
• NSC75195
• 3-phenyl[1,2]oxazolo[5,4-d]pyrimidin-4-amine
• 15846-07-8
• NSC-75195
• DTXSID90291384
• 3-Phenylisoxazolo[5,4-d]pyrimidin-4-amine

• Inchi： 1S/C11H8N4O/c12-10-8-9(7-4-2-1-3-5-7)15-16-11(8)14-6-13-10/h1-6H,(H2,12,13,14)
• InChI Key： KUXWROWPSINKNP-UHFFFAOYSA-N
• SMILES： O1C2C(=C(N)N=CN=2)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 212.06994
• Monoisotopic Mass: 212.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.83